Cas no 189192-93-6 (methyl (3R)-3-aminodecanoate)

• Product Name: methyl (3R)-3-aminodecanoate
• CAS No: 189192-93-6
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• MDL: MFCD28006971
• CID: 5606370
• PubChem ID: 165895657
• Update Time: 2025-07-22

methyl (3R)-3-aminodecanoate Chemical and Physical Properties

Names and Identifiers

• EN300-8919700
• 189192-93-6
• methyl (3R)-3-aminodecanoate

• MDL： MFCD28006971
• Inchi： 1S/C11H23NO2/c1-3-4-5-6-7-8-10(12)9-11(13)14-2/h10H,3-9,12H2,1-2H3/t10-/m1/s1
• InChI Key： QULGNIPRTKWFPM-SNVBAGLBSA-N
• SMILES： O(C)C(C[C@@H](CCCCCCC)N)=O

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3R)-3-aminodecanoate

Methyl (3R)-3-aminodecanoate (CAS No. 189192-93-6): A Comprehensive Overview

Methyl (3R)-3-aminodecanoate, identified by the chemical compound code CAS No. 189192-93-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure and stereochemistry, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular formula of methyl (3R)-3-aminodecanoate is C₁₁H₂₃NO₂, reflecting its composition of eleven carbon atoms, twenty-three hydrogen atoms, one nitrogen atom, and two oxygen atoms. The presence of an amine group at the third carbon position and a methyl ester group at the terminal carbon contributes to its distinct chemical behavior and reactivity. This stereochemical configuration, specifically the (3R) configuration, is crucial for its biological activity and has been extensively studied in recent years.

In recent years, methyl (3R)-3-aminodecanoate has been explored as a potential intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile building block for designing more complex compounds with tailored pharmacological properties. Researchers have leveraged its reactivity to develop novel derivatives that exhibit enhanced binding affinity to target proteins and enzymes, which is a critical factor in drug design.

One of the most intriguing aspects of methyl (3R)-3-aminodecanoate is its role in peptidomimetic chemistry. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological functions but with improved stability and pharmacokinetic profiles. The amine group in methyl (3R)-3-aminodecanoate can be strategically incorporated into peptidomimetic structures to enhance their binding interactions with biological targets. This approach has been particularly useful in the development of protease inhibitors, which are essential for treating various diseases, including cancer and infectious disorders.

Recent studies have also highlighted the potential of methyl (3R)-3-aminodecanoate in the field of drug delivery systems. Its ability to form stable complexes with other therapeutic agents has been exploited to develop novel nanocarriers that improve drug solubility and bioavailability. These nanocarriers can be designed to target specific cells or tissues, thereby increasing the efficacy of the treatment while minimizing side effects.

The stereochemical purity of methyl (3R)-3-aminodecanoate is another critical factor that contributes to its utility in pharmaceutical applications. The (3R) configuration ensures that the compound behaves predictably in biological systems, reducing the likelihood of off-target effects. This level of stereochemical control is essential for developing safe and effective drugs, as even small changes in stereochemistry can significantly alter a molecule's biological activity.

Moreover, methyl (3R)-3-aminodecanoate has been investigated for its potential role in metabolic research. Its structural similarity to naturally occurring fatty acids makes it a useful tool for studying fatty acid metabolism and signaling pathways. By incorporating this compound into experimental models, researchers can gain insights into how these pathways contribute to various physiological processes and diseases.

The synthesis of methyl (3R)-3-aminodecanoate presents unique challenges due to its stereogenic center and functional groups. However, advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity using asymmetric synthesis techniques. These methods often involve chiral catalysts or auxiliaries that facilitate the formation of the desired stereoisomer without generating significant amounts of racemic byproducts.

In conclusion, methyl (3R)-3-aminodecanoate (CAS No. 189192-93-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemistry make it a valuable building block for designing novel bioactive molecules, particularly peptidomimetics and drug delivery systems. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing our understanding of biological processes and developing innovative therapeutic strategies.